molecular formula C7H11N B6152789 2-(prop-2-yn-1-yl)pyrrolidine CAS No. 750557-38-1

2-(prop-2-yn-1-yl)pyrrolidine

Cat. No. B6152789
CAS RN: 750557-38-1
M. Wt: 109.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(prop-2-yn-1-yl)pyrrolidine is a chemical compound with the CAS Number: 750557-38-1 . It has a molecular weight of 109.17 . The IUPAC name for this compound is 2-(2-propynyl)pyrrolidine . The InChI code for this compound is 1S/C7H11N/c1-2-4-7-5-3-6-8-7/h1,7-8H,3-6H2 .


Synthesis Analysis

The synthesis of pyrrolidine derivatives, including 2-(prop-2-yn-1-yl)pyrrolidine, has been widely studied in the field of drug discovery . The synthetic strategies used can be broadly categorized into two types: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings . For instance, the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system .


Molecular Structure Analysis

The molecular structure of 2-(prop-2-yn-1-yl)pyrrolidine is characterized by a five-membered pyrrolidine ring with a prop-2-yn-1-yl group attached . The structure is non-planar due to the sp3 hybridization of the carbon atoms in the ring .


Chemical Reactions Analysis

The chemical reactions involving 2-(prop-2-yn-1-yl)pyrrolidine are diverse. For instance, visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines with molecular oxygen in the absence of an external photosensitizer was developed and afforded the corresponding formamides in good yields under mild conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(prop-2-yn-1-yl)pyrrolidine include a molecular weight of 109.17 .

Future Directions

Pyrrolidine derivatives, including 2-(prop-2-yn-1-yl)pyrrolidine, continue to be of great interest in drug discovery due to their versatile scaffold for novel biologically active compounds . Future research will likely focus on the design of new pyrrolidine compounds with different biological profiles .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-(prop-2-yn-1-yl)pyrrolidine can be achieved through a multistep process involving the reaction of propargylamine with a suitable aldehyde followed by reduction and cyclization.", "Starting Materials": [ "Propargylamine", "Aldehyde (e.g. butyraldehyde)" ], "Reaction": [ { "Step 1": "Propargylamine is reacted with the aldehyde in the presence of a suitable catalyst (e.g. HCl) to form the corresponding imine intermediate." }, { "Step 2": "The imine intermediate is reduced using a reducing agent (e.g. NaBH4) to form the corresponding amine." }, { "Step 3": "The amine is cyclized using a suitable cyclization agent (e.g. trifluoroacetic acid) to form the desired product, 2-(prop-2-yn-1-yl)pyrrolidine." } ] }

CAS RN

750557-38-1

Product Name

2-(prop-2-yn-1-yl)pyrrolidine

Molecular Formula

C7H11N

Molecular Weight

109.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.